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Compound of Interest |
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Cat. No.: B15603092
Get Quote
. J

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper handling and
disposal of ML191 (CAS 931695-79-3), a GPR55 antagonist. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure laboratory
safety and proper chemical handling.

A Safety Data Sheet (SDS) from Cayman Chemical indicates that ML191 is not classified as a
hazardous substance according to the Globally Harmonized System (GHS).[1] However, as
with any research chemical, it should be handled with care, and standard laboratory safety
protocols should be followed. The product information sheet advises that the material should be
considered hazardous until further information is available.[2]

Essential Safety and Handling Information

Before handling ML191, it is crucial to be familiar with its properties and to use appropriate
personal protective equipment (PPE).

Personal Protective Equipment (PPE):

o Safety Goggles: Protect eyes from any potential splashes or fine particles.
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o Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn to prevent skin

contact.

o Laboratory Coat: To protect skin and clothing.

General Handling Precautions:

e Avoid ingestion, inhalation, and contact with eyes and skin.[2]

o Wash hands thoroughly after

e Use in a well-ventilated area.

handling.[2]

Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of ML191.

Property Value Source(s)
CAS Number 931695-79-3 [1]
Molecular Formula C24H25N303 [2]
Molecular Weight 403.5 g/mol [2]
Appearance Crystalline solid [2]
Solubility Soluble in DMSO (approx. 5 2]

mg/ml)

Storage Temperature

-20°C

[2]

Hazard Classification

Not classified as hazardous
according to GHS

[1]

NFPA Ratings

Health: 0, Fire: 0, Reactivity: 0

[1]

HMIS Ratings

Health: 0, Fire: 0, Reactivity: O

[1]

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended steps for the proper disposal of ML191. This
procedure is designed to minimize risks and ensure compliance with standard laboratory
practices for non-hazardous chemical waste.

Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to laboratory safety.

e Solid Waste:

o Collect unused ML191 powder and any materials contaminated with solid ML191 (e.g.,
weighing paper, contaminated gloves, pipette tips) in a designated and clearly labeled
chemical waste container.

o The container should be made of a compatible material and have a secure lid to prevent
spills.

o Label the container as "Non-Hazardous Chemical Waste" and include the full chemical
name: "ML191 (CAS 931695-79-3)".

 Liquid Waste (Solutions containing ML191):

o Collect solutions of ML191 (e.g., in DMSO) in a separate, clearly labeled container for
non-hazardous liquid chemical waste.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

o The container should be leak-proof and stored in secondary containment to prevent spills.

o Label the container with "Non-Hazardous Liquid Waste," the solvent used (e.g., DMSO),
and "Contains ML191 (CAS 931695-79-3)".

Storage Pending Disposal

o Store the sealed waste containers in a designated satellite accumulation area within the
laboratory.
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e Ensure the storage area is away from general laboratory traffic and is clearly marked.

e Do not accumulate large quantities of waste. Arrange for pickup by your institution's
Environmental Health and Safety (EHS) department in a timely manner.

Final Disposal

 NEVER dispose of ML191, either in solid or liquid form, down the drain or in the regular
trash.

» Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste. EHS professionals are trained in the proper handling and transportation of
laboratory waste to licensed disposal facilities.

Experimental Protocols

No specific experimental protocols for the disposal of ML191 were cited in the search results.
The disposal procedure provided above is based on standard laboratory practices for non-
hazardous chemical waste and information from the available Safety Data Sheet.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of ML191.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15603092/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml191
https://www.benchchem.com/product/b15603092/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml191
https://www.benchchem.com/product/b15603092/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Waste Segregation

Solid ML191 Waste Liquid ML191 Waste
(Powder, Contaminated Items) (e.g., in DMSO solution)

| |
| |

Collection & Labeling

Collect in Labeled Collect in Labeled
Solid Waste Container Liquid Waste Container

Store Sealed Containers
in Designated Area

Contact EHS for Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ML191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Proper Disposal Procedures for ML191]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603092/docs#proper-disposal-procedures-for-
mi191]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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